Cas no 71730-46-6 (1,2,3-Benzoxathiazine, 2,2-dioxide)

• Product Name: 1,2,3-Benzoxathiazine, 2,2-dioxide
• CAS No: 71730-46-6
• Molecular Formula: C₇H₅NO₃S
• Molecular Weight: 183.1845
• CID: 531016
• PubChem ID: 12712805

1,2,3-Benzoxathiazine, 2,2-dioxide Properties

Names and Identifiers

• 1,2,3-Benzoxathiazine, 2,2-dioxide
• 1,2λ⁶,3-benzoxathiazine 2,2-dioxide
• 71730-46-6
• AS-61865
• W19517
• benzo[e][1,2,3]oxathiazine2,2-dioxide
• benzo[e][1,2,3]oxathiazine 2,2-dioxide
• DTXSID80507709
• 2,2-dioxo-1,2,3-benzoxathiazine
• 1,2
• benzoxathiazine dioxide
• AKOS037645625
• E?,3-benzoxathiazine-2,2-dione
• 1,2lambda6,3-benzoxathiazine 2,2-dioxide
• 1,2??,3-BENZOXATHIAZINE-2,2-DIONE
• 2H-1,2lambda~6~,3-Benzoxathiazine-2,2-dione
• FURVSEVWPXHUEK-UHFFFAOYSA-N
• CHEMBL4562529
• SCHEMBL1386177

• InChIKey： FURVSEVWPXHUEK-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H5NO3S/c9-12(10)8-5-6-3-1-2-4-7(6)11-12/h1-5H
• SMILES： C1=CC=C2C(=C1)C=NS(=O)(=O)O2

Computed Properties

• Exact Mass: 182.99901420g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 182.99901420g/mol
• Heavy Atom Count: 12
• Complexity: 290
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids